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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of PS-1145 dihydrochloride, a potent and

selective inhibitor of IκB kinase (IKK).

PS-1145 dihydrochloride is a valuable tool for investigating the NF-κB signaling pathway,

which plays a critical role in inflammation, immunity, cell survival, and proliferation.

Dysregulation of this pathway is implicated in various diseases, including cancer and

inflammatory disorders.[1][2][3] These notes provide essential information on solubility,

preparation of solutions, and the compound's mechanism of action to facilitate its effective use

in research settings.

Physicochemical and Solubility Data
PS-1145 dihydrochloride is a yellow solid with a molecular weight of 395.67 g/mol .[4] Its

solubility is a critical factor for the design of both in vitro and in vivo experiments. The following

table summarizes the known solubility of PS-1145 dihydrochloride in common laboratory

solvents. Gentle warming and sonication can be used to facilitate dissolution.[4][5][6]
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Solvent Concentration Conditions

DMSO Soluble to 5 mM With gentle warming.[4]

DMSO >3 mg/mL
With warming to ~60 °C for 2

minutes.[5][7]

DMSO ≥20 mg/mL -

DMSO 50 mg/mL (154.92 mM) Sonication is recommended.[6]

Water ~10 mg/mL With warming to 60 °C.[7]

Methanol:Water (1:1) ≥5 mg/mL
With warming to 60 °C for 5

minutes.[5][7]

Ethanol 2 mg/mL (6.19 mM) Heating is recommended.[6]

Mechanism of Action: Inhibition of the NF-κB
Signaling Pathway
PS-1145 is a selective inhibitor of the IκB kinase (IKK) complex, with an IC50 of 100 nM.[4] IKK

is a key upstream regulator of the NF-κB signaling cascade. In unstimulated cells, NF-κB

dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by

various signals, such as inflammatory cytokines (e.g., TNF-α), the IKK complex becomes

activated and phosphorylates IκBα.[3][8] This phosphorylation event targets IκBα for

ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα

unmasks the nuclear localization signal on NF-κB, allowing it to translocate to the nucleus and

activate the transcription of target genes involved in inflammation, cell survival, and immune

responses.[2][3] PS-1145 blocks the phosphorylation of IκBα, thereby preventing its

degradation and keeping NF-κB inactive in the cytoplasm.[4][5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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